Cas no 1632-97-9 (Acetaldehyde-14C2(7CI,8CI,9CI))

Acetaldehyde-14C2(7CI,8CI,9CI) structure
1632-97-9 structure
Product Name:Acetaldehyde-14C2(7CI,8CI,9CI)
CAS No:1632-97-9
MF:C2H4O
MW:48.0376434326172
CID:138855
PubChem ID:12198042
Update Time:2025-04-19

Acetaldehyde-14C2(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde-14C2(7CI,8CI,9CI)
    • ACETALDEHYDE, [1,2-14C]
    • [1,2]diazepine-1-carboxylic acid methyl ester
    • [1,2-14C]acetaldehyde
    • 1H-1,2-DIAZEPINE-1-CARBOXYLIC ACID METHYL ESTER
    • 1H-1,2-Diazepine-1-carboxylicacid,methylester(9CI)
    • ACMC-20mvqk
    • AG-D-72332
    • CTK4B9785
    • SureCN4256331
    • DTXSID401316448
    • 1632-97-9
    • Acetaldehyde-14C2
    • Acetaldehyde,[1,2-14c]
    • Inchi: 1S/C2H4O/c1-2-3/h2H,1H3/i1+2,2+2
    • InChI Key: IKHGUXGNUITLKF-XPULMUKRSA-N
    • SMILES: O=[14CH][14CH3]

Computed Properties

  • Exact Mass: 48.033
  • Monoisotopic Mass: 48.033
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 10.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 0.813
  • Boiling Point: 23.5 °C at 760 mmHg
  • PSA: 17.07000
  • LogP: 0.20520
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